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Compound of Interest

Compound Name:
4-Bromo-2-formylphenylboronic

acid

Cat. No.: B13700629 Get Quote

Executive Summary
Formylphenylboronic acids (FPBAs) are bifunctional scaffolds critical to medicinal chemistry,

serving as key intermediates in Suzuki-Miyaura cross-couplings and as reversible covalent

inhibitors in chemical biology (e.g., targeting serine proteases). While often categorized

generically as "irritants," their dual reactivity—combining an electrophilic aldehyde with a Lewis

acidic boronic acid—presents unique stability and handling challenges.

This guide moves beyond the standard Safety Data Sheet (SDS) to address the "silent

hazards" of chemical instability (protodeboronation and boroxine formation) that compromise

experimental reproducibility and the specific sensitization risks associated with para-substituted

isomers.

Chemical Profile & Isomer-Specific Hazards
While all isomers share a molecular formula (

), their safety profiles differ, particularly regarding sensitization.

Comparative Hazard Table
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Feature
2-
Formylphenylboronic
Acid

3-
Formylphenylboronic
Acid

4-
Formylphenylboronic
Acid

CAS Number 40138-16-7 87199-16-4 87199-17-5

Primary GHS Irritant (Skin/Eye) Irritant (Skin/Eye) Sensitizer (Skin) +
Irritant

Signal Word Warning Warning Warning

H-Codes H315, H319, H335 H315, H319, H335 H317, H315, H319,
H335

Reactivity High (Ortho-effect
steric strain) Moderate Moderate

Physical State Off-white powder White to off-white
powder

White to light yellow
powder

Critical Insight: The 4-isomer (para) is explicitly classified as a Skin Sensitizer

(H317). Repeated exposure, even at low levels, can lead to allergic contact

dermatitis. This requires stricter gowning protocols compared to the 2- and 3-

isomers.

Stability & Reactivity: The "Silent" Hazards
For a researcher, the primary hazard of FPBAs is often not acute toxicity, but chemical

degradation that leads to failed experiments and waste generation.

The Boroxine Cycle (Dehydration)
Boronic acids spontaneously dehydrate to form cyclic trimers called boroxines (anhydrides).

This is a reversible equilibrium driven by heat and vacuum.

Impact: Stoichiometric errors in reactions. A sample weighed as "acid" may actually be

30-50% "anhydride," leading to under-loading of the reagent.

Control: Verify purity via

-NMR prior to critical steps.

Oxidative Deboronation & Oxidation
The aldehyde moiety is susceptible to air oxidation to carboxylic acid, while the C-B bond is

sensitive to oxidative cleavage (deboronation), especially in the presence of Reactive Oxygen
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Species (ROS) or metal contaminants.
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Figure 1: Degradation pathways affecting Formylphenylboronic Acids. Note that Boroxine

formation is reversible, while oxidation is irreversible.

Safe Handling Protocol (Standard Operating
Procedure)
Hierarchy of Controls

Engineering: Handle exclusively in a Chemical Fume Hood. Use a static-dissipative

balance enclosure for weighing.

Administrative: Designate "Boron-Free" glassware cleaning protocols (avoid HF-based

detergents which etch glass and leach boron).

PPE (Personal Protective Equipment):

Gloves: Nitrile (0.11 mm minimum) is sufficient for incidental contact. Double-

gloving recommended for the 4-isomer (sensitizer).

Respiratory: If handling >10g outside a hood, use a P3 (EN 143) or N95 (NIOSH)

dust mask.

Eyes: Chemical splash goggles.
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Operational Workflow
This workflow integrates safety with quality control to ensure the reagent is both safe to handle

and chemically active.

Storage: 2-8°C
Inert Gas (Ar/N2)

Equilibrate to Room Temp
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Visual Check:
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Reaction Initiation
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Figure 2: Safe handling workflow emphasizing temperature equilibration to prevent hydrolysis

and oxidation.
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Emergency Response Protocols
Spill Management
FPBA dust is fine and easily dispersible. Do not dry sweep.

Evacuate the immediate area if the spill is large (>50g).

Don PPE: Goggles, Nitrile gloves, N95 respirator.

Contain: Cover the spill with a damp paper towel or absorbent pad to suppress dust.

Clean: Scoop up the damp material. Wipe the area with a dilute soap solution (mildly

basic water helps solubilize boronic acids).

Disposal: Place in a sealed bag labeled "Solid Chemical Waste - Boronic Acid Derivative."

First Aid
Inhalation: Move to fresh air immediately. If wheezing occurs (common with aldehyde

irritation), seek medical attention.

Skin Contact (4-Isomer Focus): Wash with soap and water for 15 minutes.[1] Do not use

alcohol-based sanitizers, as they may increase permeation. Watch for delayed redness

(sensitization).

Eye Contact: Flush with water for 15 minutes, lifting eyelids.[1][2] The acidity of the

boronic group can cause stinging; immediate flushing is vital.

Storage & Shelf-Life Optimization
To maintain the "Self-Validating" integrity of your research:

Temperature: Store at 2–8°C.

Atmosphere: Store under Argon or Nitrogen. The aldehyde group is prone to auto-

oxidation.

Container: Amber glass is preferred to prevent photo-degradation, though not strictly

required. Cap tightly to prevent humidity ingress (which catalyzes protodeboronation).
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Retest Period: 12 months. Check melting point (broadening indicates boroxine formation)

or run an NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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